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Compound of Interest

Compound Name: N-Tosylhydroxy-L-prolinol

Cat. No.: B15549513

Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Tosylhydroxy-L-prolinol, a chiral intermediate vital in the synthesis of various

pharmaceutical compounds, including antiviral, anti-tumor, and antibacterial drugs, requires

careful handling to ensure laboratory safety and experimental integrity.[1] This technical guide

provides an in-depth overview of its safety profile, handling procedures, and emergency

responses, based on available data.

Core Safety and Physical Data
While comprehensive toxicological data such as LD50 values are not readily available in the

public domain, the existing information allows for a robust safety assessment. The compound is

a white to light yellow solid, soluble in organic solvents like ethanol and chloroform.[1]

Table 1: Physical and Chemical Properties of N-Tosylhydroxy-L-prolinol
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Property Value Source

Chemical Name

(2S,4R)-4-Hydroxy-1-[(4-

methylphenyl)sulfonyl]pyrrolidi

ne-2-methanol

ChemBK

CAS Number 5605-46-9 ChemBK

Molecular Formula C13H19NO4S [1]

Molecular Weight 285.36 g/mol [1]

Appearance White to light yellow solid [1]

Melting Point 101-104°C [1]

Solubility
Soluble in water, ethanol, and

chloroform
[1]

Specific Rotation -116° (c=1, ethanol) [1]

Table 2: Hazard Identification and Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chembk.com/en/chem/N-Tosylhydroxy-L-prolinol
https://www.chembk.com/en/chem/N-Tosylhydroxy-L-prolinol
https://www.chembk.com/en/chem/N-Tosylhydroxy-L-prolinol
https://www.chembk.com/en/chem/N-Tosylhydroxy-L-prolinol
https://www.chembk.com/en/chem/N-Tosylhydroxy-L-prolinol
https://www.chembk.com/en/chem/N-Tosylhydroxy-L-prolinol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category Description Precautionary Measures

Skin Irritation Causes skin irritation.

P264: Wash hands thoroughly

after handling. P280: Wear

protective gloves. P302+P352:

IF ON SKIN: Wash with plenty

of water. P332+P317: If skin

irritation occurs: Get medical

help.

Eye Irritation Causes serious eye irritation.

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Irritation
May cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P319: Get medical

help if you feel unwell.

Experimental Workflow for Safe Handling
The following workflow outlines the critical steps for safely managing N-Tosylhydroxy-L-
prolinol within a laboratory setting, from receipt to disposal. Adherence to these procedures is

crucial for minimizing exposure and ensuring a safe research environment.
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Preparation & Assessment

Handling & Use

Cleanup & Disposal

Review Safety Data Sheet (SDS)
 & Conduct Risk Assessment

Assemble Personal Protective
 Equipment (PPE):
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Prepare & Verify
 Engineering Controls:

- Fume Hood
- Eyewash Station
- Safety Shower

Receive & Log Compound

Proceed to Handling

Store in a Cool, Dry,
 Well-Ventilated Area

 Away from Oxidizing Agents

Weigh & Dispense
 Inside a Fume Hood

Conduct Experiment
 in a Well-Ventilated Area

Decontaminate Work Area

After Experiment

Dispose of Waste in
 Accordance with Local Regulations

Remove & Dispose of
 Contaminated PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe Handling Workflow for N-Tosylhydroxy-L-prolinol.
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Detailed Protocols and Procedures
While specific experimental protocols detailing the use of N-Tosylhydroxy-L-prolinol are

proprietary to the developing institutions, the following general procedures are based on

established safety guidelines for handling similar chemical compounds.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield should be worn at all times when

handling the compound.

Skin Protection: A standard laboratory coat must be worn. Nitrile gloves are recommended;

they should be inspected before use and changed frequently, especially if contact with the

substance is suspected.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

is advised. All handling of the solid form should ideally be performed in a chemical fume

hood to minimize inhalation risk.

Storage and Stability
N-Tosylhydroxy-L-prolinol should be stored in a tightly sealed container in a cool, dry, and

well-ventilated area.[1] It is crucial to keep it away from incompatible materials such as strong

oxidizing agents.[1]

Spill and Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen. If the

person is not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water and provide a glass of

water to drink. Never give anything by mouth to an unconscious person. Seek immediate
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medical attention.

Spills: In the event of a spill, evacuate the area. Wear appropriate PPE, including respiratory

protection. Carefully sweep up the solid material, avoiding dust generation, and place it in a

sealed container for disposal. Ventilate the area and wash the spill site after material pickup

is complete.

Disposal
All waste materials, including contaminated PPE and empty containers, must be disposed of in

accordance with federal, state, and local environmental regulations. Contact a licensed

professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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